Cas no 878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Methyl-3-(trifluoromethyl)benzaldehyde
• CAS No: 878001-20-8
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD04116032
• CID: 93116
• PubChem ID: 3719148
• Update Time: 2025-09-28

2-Methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)benzaldehyde
• 2-METHYL-3-TRIFLUOROMETHYLBENZALDEHYDE
• Benzaldehyde, 2-methyl-3-(trifluoromethyl)-
• KSC496K1R
• CUQHTBQRXZCFTC-UHFFFAOYSA-N
• SBB090714
• CL8291
• 3978AC
• FCH1119843
• PC49261
• AX8219131
• ST24040835
• 2-Methyl-3-(trifluoromethyl)benzaldehyde, AldrichCPR
• 2-Methyl-3-(trifluoromethyl)benzaldehyde (ACI)
• Z1255373149
• CS-W016823
• 878001-20-8
• AKOS015956846
• DB-356162
• DTXSID50395473
• AS-46010
• SY102147
• SCHEMBL735425
• MFCD04116032
• EN300-316498

• MDL： MFCD04116032
• Inchi： 1S/C9H7F3O/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-5H,1H3
• InChI Key： CUQHTBQRXZCFTC-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=C(C(F)(F)F)C=CC=1

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 197.1±35.0 °C at 760 mmHg
• Flash Point: 79.0±17.4 °C
• PSA: 17.07000
• LogP: 2.82630
• Sensitiveness: Air Sensitive

2-Methyl-3-(trifluoromethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36/37/38-43-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone